![molecular formula C11H15N B1591902 3-(2-Methylphenyl)pyrrolidine CAS No. 954220-67-8](/img/structure/B1591902.png)
3-(2-Methylphenyl)pyrrolidine
Overview
Description
3-(2-Methylphenyl)pyrrolidine is a chemical compound with the CAS Number: 954220-67-8 . It has a molecular weight of 161.25 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered pyrrolidine ring attached to a 2-methylphenyl group . The pyrrolidine ring is a nitrogen heterocycle, which allows efficient exploration of the pharmacophore space due to sp3 hybridization .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pyrrolidine derivatives are known to participate in various chemical reactions. They can be used as intermediates in drug research and development .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Medicinal Chemistry and Pharmacology:
- "3-[(2-Methyl-1,3-thiazol-4-yl)ethynyl]-pyridine" is a potent and highly selective antagonist of the metabotropic glutamate subtype 5 receptor, with potential anxiolytic activity (Cosford et al., 2003).
- "Pyrrolidine constrained bipyridyl-dansyl click fluoroionophore" acts as a selective chemosensor for Al(3+) ions (Maity & Govindaraju, 2010).
- "2-Methyl-3-(2(S)-pyrrolidinylmethoxy)pyridine (ABT-089)" is a 3-pyridyl ether nicotinic acetylcholine receptor ligand with cognition-enhancing properties, showing potential as a treatment for cognitive disorders (Lin et al., 1997).
- Functionalized pyrrolidine derivatives inhibit alpha-mannosidase activity and have shown efficacy against human glioblastoma and melanoma cells (Fiaux et al., 2005).
Organic Chemistry:
- Reactions of β-(lithiomethyl)azines with nitriles, leading to pyrrolo-pyridines, are significant for the synthesis of various heterocyclic compounds (Davis et al., 1992).
- Organocatalytic synthesis of spiro[pyrrolidin-3,3'-oxindoles] offers a rapid method for creating these derivatives with high enantiopurity and diversity, important in medicinal chemistry and diversity-oriented synthesis (Chen et al., 2009).
Materials Science:
- "Pyrrolo[3,4-c]pyridine-Based Fluorescent Chemosensor for Fe3+/Fe2+" is utilized in living HepG2 cells, indicating its application in biological imaging and sensing (Maity et al., 2018).
- The study of "Polar [3+2] cycloaddition between N-methyl azomethine ylide and trans-3,3,3-trichloro-1-nitroprop-1-ene" explores the synthesis of pyrrolidines, highlighting their potential applications in industry as dyes or agrochemical substances (Żmigrodzka et al., 2022).
Environmental Science:
- "Sonochemical degradation of 3-methylpyridine (3MP)" intensified using various oxidants, presents an innovative approach to environmental remediation (Daware & Gogate, 2020).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring, such as 3-(2-methylphenyl)pyrrolidine, are known to interact with various biological targets . These targets can be proteins, enzymes, or receptors that play crucial roles in various biological processes.
Mode of Action
It is known that pyrrolidine derivatives can interact with their targets in a specific manner, leading to changes in the function of these targets . The spatial orientation of substituents on the pyrrolidine ring can lead to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins .
Biochemical Pathways
Pyrrolidine derivatives have been shown to influence various biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Pyrrolidine derivatives have been shown to possess various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-(2-Methylphenyl)pyrrolidine are largely determined by its interactions with enzymes, proteins, and other biomolecules . The pyrrolidine ring, a five-membered nitrogen heterocycle, is a key feature of this compound, allowing it to interact with various biomolecules
Cellular Effects
It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is speculated that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
3-(2-methylphenyl)pyrrolidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N/c1-9-4-2-3-5-11(9)10-6-7-12-8-10/h2-5,10,12H,6-8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPZIJQMOVSHKOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2CCNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10600974 | |
Record name | 3-(2-Methylphenyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10600974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
954220-67-8 | |
Record name | 3-(2-Methylphenyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10600974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(2-methylphenyl)pyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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